Heptyl 6-methyl-2-oxo-4-(2-propoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• Molecular Formula: C22H32N2O4
• Molecular Weight: 388.5 g/mol
• IUPAC Name: heptyl 6-methyl-2-oxo-4-(2-propoxyphenyl)-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C22H32N2O4/c1-4-6-7-8-11-15-28-21(25)19-16(3)23-22(26)24-20(19)17-12-9-10-13-18(17)27-14-5-2/h9-10,12-13,20H,4-8,11,14-15H2,1-3H3,(H2,23,24,26)
• InChI Key: DBBSAZYUFHGLGK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCOC(=O)C1=C(NC(=O)NC1C2=CC=CC=C2OCCC)C

Description

Heptyl 6-methyl-2-oxo-4-(2-propoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a complex organic compound with the molecular formula C22H32N2O4 It is characterized by its unique structure, which includes a heptyl group, a methyl group, and a propoxyphenyl group attached to a tetrahydropyrimidine ring

Preparation Methods

The synthesis of Heptyl 6-methyl-2-oxo-4-(2-propoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves several stepsThe reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs.

Chemical Reactions Analysis

Heptyl 6-methyl-2-oxo-4-(2-propoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions . The major products formed from these reactions depend on the specific conditions and reagents used, but they often involve modifications to the functional groups attached to the tetrahydropyrimidine ring.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activity and interactions with various biomolecules. In medicine, researchers are exploring its potential as a therapeutic agent for various diseases. In industry, it can be used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of Heptyl 6-methyl-2-oxo-4-(2-propoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Heptyl 6-methyl-2-oxo-4-(2-propoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate can be compared with other similar compounds, such as those with different alkyl or aryl groups attached to the tetrahydropyrimidine ring. These comparisons highlight the uniqueness of this compound in terms of its chemical structure and properties. Similar compounds include those with variations in the length of the alkyl chain or the nature of the substituents on the phenyl ring .